2-[2-[[Methyl-[(5-methylfuran-2-yl)methyl]amino]methyl]phenyl]acetic acid

• IUPAC Name: 2-[2-[[methyl-[(5-methylfuran-2-yl)methyl]amino]methyl]phenyl]acetic acid
• InChI: InChI=1S/C16H19NO3/c1-12-7-8-15(20-12)11-17(2)10-14-6-4-3-5-13(14)9-16(18)19/h3-8H,9-11H2,1-2H3,(H,18,19)
• InChI Key: QCHBDNDCHQGEQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)CC2=CC=CC=C2CC(=O)O
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

2-[2-[[Methyl-[(5-methylfuran-2-yl)methyl]amino]methyl]phenyl]acetic acid, also known as MFA-MA, is a synthetic compound that has been extensively studied for its potential therapeutic properties. It belongs to the class of compounds known as nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory and analgesic effects.

Mechanism of Action

The exact mechanism of action of 2-[2-[[Methyl-[(5-methylfuran-2-yl)methyl]amino]methyl]phenyl]acetic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, a group of lipid molecules that play a key role in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects, which are likely mediated by its ability to inhibit COX enzymes. In addition, this compound has been shown to exhibit antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-[[Methyl-[(5-methylfuran-2-yl)methyl]amino]methyl]phenyl]acetic acid for lab experiments is its potent anti-inflammatory and analgesic effects, which make it a useful tool for studying the mechanisms underlying these processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[2-[[Methyl-[(5-methylfuran-2-yl)methyl]amino]methyl]phenyl]acetic acid, including:
1. Further studies on the mechanisms of action of this compound, particularly with regard to its effects on COX enzymes and prostaglandin synthesis.
2. Studies on the potential therapeutic applications of this compound in the treatment of inflammatory and pain-related conditions, both in animal models and in humans.
3. Studies on the pharmacokinetics and pharmacodynamics of this compound, including its absorption, distribution, metabolism, and excretion in the body.
4. Studies on the potential side effects and toxicities of this compound, particularly with regard to its effects on the gastrointestinal tract and liver.
5. Development of new formulations of this compound with improved solubility and bioavailability, which could enhance its therapeutic potential.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic properties, particularly in the treatment of inflammatory and pain-related conditions. Its potent anti-inflammatory and analgesic effects make it a useful tool for studying the mechanisms underlying these processes, and there are several potential future directions for research on this compound.

Synthesis Methods

The synthesis of 2-[2-[[Methyl-[(5-methylfuran-2-yl)methyl]amino]methyl]phenyl]acetic acid involves several steps, including the condensation of 2-bromo-4'-methylacetophenone with 5-methylfurfural, followed by reduction with sodium borohydride to yield the intermediate 2-[(5-methylfuran-2-yl)methyl]-4'-methylacetophenone. This intermediate is then reacted with methylamine and acetic acid to yield the final product, this compound.

Scientific Research Applications

2-[2-[[Methyl-[(5-methylfuran-2-yl)methyl]amino]methyl]phenyl]acetic acid has been extensively studied for its potential therapeutic properties, particularly in the treatment of inflammatory and pain-related conditions. Several studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects in animal models of inflammation and pain.